BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1-
Aminopropan-2-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Aminopropan-2-ol

Cat. No.: B162767

Essential Safety and Handling Guide for 1-
Aminopropan-2-ol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical, direct-answer safety and logistical information for the handling,
storage, and disposal of 1-Aminopropan-2-ol (Isopropanolamine, MIPA). Adherence to these
procedures is essential for ensuring laboratory safety and regulatory compliance.

Immediate Safety Concerns

1-Aminopropan-2-ol is a corrosive and combustible liquid that poses significant health risks
upon exposure. It can cause severe skin burns and serious eye damage.[1] The substance is
also harmful if swallowed or absorbed through the skin.[2] Inhalation of vapors or mists may be
harmful and can cause severe irritation to the mucous membranes and upper respiratory tract.

[2]

Personal Protective Equipment (PPE) Protocol

A thorough risk assessment must be conducted before handling. The following PPE is
mandatory for all personnel working with 1-Aminopropan-2-ol.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b162767?utm_src=pdf-interest
https://www.benchchem.com/product/b162767?utm_src=pdf-body
https://www.benchchem.com/product/b162767?utm_src=pdf-body
https://www.fishersci.com/content/dam/fssite/north-america/us/documents/brands/h/hourglass-international/handpro-nitrile-gloves-chemical-resistance-chart.pdf.coredownload.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.benchchem.com/product/b162767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye & Face Protection

Tightly fitting chemical splash
goggles combined with a full-

face shield (minimum 8-inch).

Protects against splashes of
corrosive liquid and irritating
vapors, preventing severe eye
damage.[3]

Hand Protection

Chemical-resistant gloves.
Butyl rubber or Neoprene are
recommended for extended
contact. Nitrile gloves are not
recommended for immersion
or direct handling due to poor
resistance to amines, but may
be suitable for incidental
splash protection only, and
must be replaced immediately
upon contact.[4][5][6]

Prevents direct skin contact,
which can cause severe
chemical burns and harmful
absorption.[3] Always consult
the glove manufacturer for
specific breakthrough time

data.

Body Protection

Chemical-resistant apron or a
complete chemical protection

suit over standard lab coat.

Protects skin and personal
clothing from splashes and
spills.[3][7]

Respiratory Protection

Use in a well-ventilated area
(e.g., certified chemical fume
hood). If vapors or aerosols
are generated and engineering
controls are insufficient, use a
NIOSH-approved full-face
respirator with appropriate

cartridges (e.g., type ABEK).

Prevents inhalation of harmful

and corrosive vapors.[8]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Aminopropan-2-ol.
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Property Value Source
CAS Number 78-96-6 9]
Molecular Formula CsHsNO [9]
Molecular Weight 75.11 g/mol [2]
Appearance Colorleés quuid with a slight 8]
ammonia-like odor.

Boiling Point 160 °C (320 °F) [10]
Flash Point 71 °C (159.8 °F) (Closed Cup) [10]
Density 0.973 g/cm3 at 25 °C [10]

Oral Toxicity (LD50, Rat)

1,715 mg/kg

[2]

Occupational Exposure Limits
(OSHA PEL, NIOSH REL,
ACGIH TLV)

Not Established

[8]

Operational Plans: Step-by-Step Guidance
Experimental Protocol: Safe Handling and Use

e Preparation:

[e]

o

10-second travel distance.[7]

o

o

e Handling:

Designate a specific area for handling, preferably within a certified chemical fume hood.

Ensure an emergency eyewash station and safety shower are unobstructed and within a

Verify that all necessary PPE is available, inspected for integrity, and correctly sized.

Prepare and label all necessary equipment and secondary containers.

o Don all required PPE as specified in the table above before entering the designated

handling area.
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[e]

Ground all equipment to prevent the buildup of electrostatic charge, as the material is
combustible.[7]

[e]

Avoid all personal contact, including inhalation of vapors.[7]

o

Dispense the chemical slowly and carefully to avoid splashing. Use a bottle carrier for
transport.

o

Keep containers tightly closed when not in use.[7]

e Post-Handling:

o Wash hands and forearms thoroughly with soap and water after handling, even if gloves
were worn.

o Carefully remove and decontaminate or dispose of PPE according to institutional
guidelines. Contaminated clothing must be removed immediately and washed before
reuse.[10]

Logical Workflow for Safe Handling
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1. Preparation
- Designate Fume Hood
- Check Eyewash/Shower
- Inspect PPE

Proceed

2. Don PPE
- Goggles & Face Shield
- Appropriate Gloves
- Chemical Apron/Suit

3. Chemical Handling
- Work in Fume Hood

- Ground Equipment
- Dispense Slowly

4. Post-Handling
- Secure Chemical
- Decontaminate Area
- Wash Hands

Proceed

5. Doff PPE
- Remove & Dispose Gloves
- Remove Apron/Suit
- Remove Eye/Face Protection

6. Waste Disposal
- Segregate Waste

- Use Sealed Containers
- Label Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling 1-Aminopropan-2-ol.
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Logistical Plans: Storage and Disposal
Storage Protocol

» Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[7]

» Keep containers tightly closed to prevent reaction with atmospheric carbon dioxide and
moisture.

o Store locked up or in an area accessible only to authorized personnel.[10]

o Store separately from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[1]

Use corrosion-resistant containers. Avoid aluminum, copper, and their alloys.[1]

Disposal Plan

1-Aminopropan-2-ol and any materials contaminated with it are considered hazardous waste.
e Collection:

o Collect surplus and non-recyclable solutions in a dedicated, properly labeled, and sealed
hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
e Disposal:
o Dispose of the waste through a licensed professional waste disposal service.

o All disposal activities must be in strict accordance with applicable federal, state, and local
environmental regulations.[10]

o Contaminated packaging should be treated as unused product and disposed of in the
same manner.

Emergency Response
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Spill: Evacuate the area. Remove all ignition sources. Ventilate the area. Wearing full PPE,
contain the spill using sand or an inert absorbent material. Collect the material in a sealed
container for disposal. Do not allow the chemical to enter drains.[1]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes while removing all contaminated clothing. Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.[10]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

PPE Selection Decision Logic
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Baseline PPE for ALL Tasks
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Chemical Splash Goggles Full Face Shield Chemical Apron/Suit Work in Fume Hood
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Nitrile Gloves
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Immersion?

Neoprene or Butyl
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Avoid Immersion
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Caption: Decision logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Aminopropan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162767#personal-protective-equipment-for-handling-
1-aminopropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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